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Compound of Interest

Compound Name: Lithium metatungstate

Cat. No.: B089344 Get Quote

For researchers, scientists, and drug development professionals seeking efficient and safe

methods for heavy mineral separation, the choice between Lithium Metatungstate (LMT) and

Sodium Polytungstate (SPT) is a critical one. Both are non-toxic, water-soluble tungstate

compounds that serve as effective replacements for hazardous organic heavy liquids. This

guide provides an objective comparison of their performance, supported by experimental data

and detailed protocols to aid in selecting the optimal medium for your specific application.

Performance Comparison at a Glance
Both LMT and SPT are inorganic salts that, when dissolved in water, create high-density

solutions capable of separating minerals based on their specific gravity.[1] While they share the

fundamental advantage of being safer alternatives to traditional toxic heavy liquids like

bromoform and tetrabromoethane, their properties exhibit subtle but important differences that

can influence separation efficiency, cost-effectiveness, and ease of use.[2][3][4]
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Feature
Lithium Metatungstate
(LMT)

Sodium Polytungstate
(SPT)

Maximum Density Up to 3.5 g/cm³[5] Up to 3.1 g/cm³[6][7]

Form
Typically sold as a liquid

solution[8]
Typically sold as a powder[8]

Viscosity
Similar to SPT, but can be

higher at high densities[2][8]

Low viscosity at densities up to

~2.5 g/cm³[7]

Toxicity Non-toxic[6] Non-toxic[6][7]

Thermal Stability
Higher thermal stability than

SPT[8]

Less thermally stable above

80°C[2][3]

pH of Solution Approximately 4.0[8]
Typically between 2 and 3 for

optimal stability[9]

Density Adjustment

Lowering density by adding

water is easy. Increasing

density requires evaporation of

water.[10]

Density is easily adjustable by

adding water to lower it or

adding more SPT powder to

increase it.[10]

Reusability

Reusable through filtration and

evaporation of water to

increase density.[6][8]

Reusable through filtration and

evaporation of water to

increase density.[7][10]

Quantitative Data Summary
The performance of a heavy liquid is critically dependent on its density and viscosity. The

following tables summarize the key quantitative data for LMT and SPT solutions.

Density and Viscosity
The viscosity of both LMT and SPT solutions increases with density. While both are considered

to have low viscosity at lower densities, this property becomes a more significant factor at the

higher end of their working ranges.

Sodium Polytungstate (SPT) Viscosity vs. Density at 25°C[11]
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Density (g/cm³) Viscosity (mPa·s or cP)

~2.5 Rises insignificantly[11]

2.85 >20[12]

>2.8 >25[2][3]

Note: Data for a detailed viscosity curve for LMT at various densities is less consistently

reported in the literature, but it is generally considered to have a viscosity similar to or slightly

higher than SPT at comparable high densities.[2][8]

Experimental Protocols
The following is a generalized protocol for heavy mineral separation using either LMT or SPT.

The specific densities of the solutions should be adjusted based on the minerals to be

separated.

Standard Protocol for Heavy Mineral Separation
Sample Preparation:

Ensure the mineral sample is crushed to liberate individual grains and sieved to the

desired particle size range (e.g., <300 µm).[13]

Wash the sample with distilled water to remove fine particles like clay and dry it

thoroughly.[13][14]

Heavy Liquid Preparation:

Prepare a solution of LMT or SPT to the desired density by either diluting the concentrated

liquid (LMT) or dissolving the powder (SPT) in distilled or deionized water.[10][11] Use a

hydrometer to verify the density.

For separating common "light" minerals (e.g., quartz, feldspar) from "heavy" minerals, a

density of approximately 2.85 g/mL is often used.[2]

Separation Procedure:
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Pour the prepared heavy liquid into a separatory funnel, filling it to about two-thirds

capacity.[15][16]

Add the dried mineral sample to the separatory funnel.[15][16]

Stir the mixture vigorously to ensure all particles are wetted by the heavy liquid and then

allow it to settle.[15] The settling time will depend on the grain size and the viscosity of the

liquid; finer particles in more viscous liquids will require more time.[15] For fine-grained

samples, centrifugation can be used to accelerate the separation.[17][18]

Minerals with a density lower than the liquid will float, while denser minerals will sink.[15]

Fraction Collection:

Carefully open the stopcock of the separatory funnel to drain the sunken heavy mineral

fraction into a filter funnel lined with filter paper.[15][16]

Collect the floating light mineral fraction in a separate filter funnel.[15]

Washing and Recovery:

Wash both the light and heavy mineral fractions thoroughly with distilled water to remove

all traces of the tungstate solution.[14][15]

Collect all the wash water containing the diluted LMT or SPT for recycling.[14]

Dry the separated mineral fractions in an oven.[14]

Heavy Liquid Recycling:

Filter the collected wash water to remove any fine mineral particles.

Evaporate the excess water from the filtrate, for instance, by gentle heating (below 70-

80°C for SPT) or boiling (for the more thermally stable LMT), until the desired density is

restored.[8][9] The recycled liquid can then be reused.[6]

Visualizing the Workflow
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The following diagram illustrates the general workflow for heavy mineral separation using either

LMT or SPT.
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Click to download full resolution via product page

Caption: Workflow for heavy mineral separation using LMT or SPT.

Concluding Remarks
The choice between Lithium Metatungstate and Sodium Polytungstate depends on the

specific requirements of the separation task.

Sodium Polytungstate (SPT) is often favored for its ease of density adjustment, as it is

typically supplied as a powder. This allows for precise control in creating solutions of varying

densities. However, its lower thermal stability requires more careful handling during the

recycling process.[2][10]

Lithium Metatungstate (LMT) offers the advantage of higher thermal stability, which can

simplify the recycling process through boiling.[8] It can also achieve a higher maximum

density than SPT.[5] The fact that it is sold as a liquid can be a convenience, but increasing

its density is a more time-consuming process involving evaporation.[8][10]

For separations at very high densities (above 3.1 g/cm³), LMT is the clear choice. For

applications requiring frequent and precise adjustments of density, the powdered form of SPT

may be more convenient. Both are excellent, non-toxic alternatives to traditional organic heavy

liquids, contributing to a safer laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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